3H-Indolium，1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo，inner salt.
3H-Indolium，1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo，inner salt.
Brand Name:
Vulcanchem
CAS No.:
146368-09-4
VCID:
VC0178143
InChI:
InChI=1S/C20H22N2O3S/c1-4-22-18-11-10-16(26(23,24)25)14-17(18)20(2,3)19(22)12-13-21-15-8-6-5-7-9-15/h5-14H,4H2,1-3H3,(H,23,24,25)
SMILES:
CC[N+]1=C(C(C2=C1C=CC(=C2)S(=O)(=O)[O-])(C)C)C=CNC3=CC=CC=C3
Molecular Formula:
C20H22N2O3S
Molecular Weight:
370.5 g/mol
3H-Indolium，1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo，inner salt.
CAS No.: 146368-09-4
Main Products
VCID: VC0178143
Molecular Formula: C20H22N2O3S
Molecular Weight: 370.5 g/mol
![3H-Indolium，1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo，inner salt. - 146368-09-4](/images/no_structure.jpg)
| CAS No. | 146368-09-4 |
|---|---|
| Product Name | 3H-Indolium，1-Ethyl-3,3- Dimethyl-2-[2-(phenylamino)ethenyl]-5-Sulfo，inner salt. |
| Molecular Formula | C20H22N2O3S |
| Molecular Weight | 370.5 g/mol |
| IUPAC Name | 2-[(E)-2-anilinoethenyl]-1-ethyl-3,3-dimethylindol-1-ium-5-sulfonate |
| Standard InChI | InChI=1S/C20H22N2O3S/c1-4-22-18-11-10-16(26(23,24)25)14-17(18)20(2,3)19(22)12-13-21-15-8-6-5-7-9-15/h5-14H,4H2,1-3H3,(H,23,24,25) |
| Standard InChIKey | DZZLKLFMSFKOPT-UHFFFAOYSA-N |
| Isomeric SMILES | CC[N+]1=C(C(C2=C1C=CC(=C2)S(=O)(=O)[O-])(C)C)/C=C/NC3=CC=CC=C3 |
| SMILES | CC[N+]1=C(C(C2=C1C=CC(=C2)S(=O)(=O)[O-])(C)C)C=CNC3=CC=CC=C3 |
| Canonical SMILES | CC[N+]1=C(C(C2=C1C=CC(=C2)S(=O)(=O)[O-])(C)C)C=CNC3=CC=CC=C3 |
| PubChem Compound | 12037270 |
| Last Modified | Nov 11 2021 |
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